Cas no 62737-96-6 ([2,3'-Biquinoline]-2'-carboxamide)

• Product Name: [2,3'-Biquinoline]-2'-carboxamide
• CAS No: 62737-96-6
• MF: C₁₉H₁₃N₃O
• MW: 299.326023817062
• CID: 433567
• PubChem ID: 12350414
• Update Time: 2025-04-19

[2,3'-Biquinoline]-2'-carboxamide Chemical and Physical Properties

Names and Identifiers

• [2,3'-Biquinoline]-2'-carboxamide
• 3-quinolin-2-ylquinoline-2-carboxamide
• 62737-96-6
• DTXSID80493219

• Inchi： 1S/C19H13N3O/c20-19(23)18-14(11-13-6-2-4-8-16(13)22-18)17-10-9-12-5-1-3-7-15(12)21-17/h1-11H,(H2,20,23)
• InChI Key： DFQLZQICOMNGFV-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C=C2C=CC=CC2=N1)C1C=CC2C=CC=CC=2N=1)N

Computed Properties

• Exact Mass: 299.10599
• Monoisotopic Mass: 299.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• PSA: 68.87